Cas no 1228666-34-9 (3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol)

• Product Name: 3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol
• CAS No: 1228666-34-9
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 1077251
• PubChem ID: 49761570
• Update Time: 2025-04-20

3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol
• MFCD16628219
• 1228666-34-9
• AKOS006333001
• 3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol, AldrichCPR

• MDL： MFCD16628219
• Inchi： 1S/C8H7FN2O/c9-7-4-6(2-1-3-12)8(10)11-5-7/h4-5,12H,3H2,(H2,10,11)
• InChI Key： JAMCIQXSFLRARW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C#CCO)=C1)N

Computed Properties

• Exact Mass: 166.05400
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.14000
• LogP: 0.72790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives